Cas no 62008-48-4 (1(2H)-Quinolinecarboxylic acid, octahydro-, methyl ester, trans-)
62008-48-4 structure
Product Name:1(2H)-Quinolinecarboxylic acid, octahydro-, methyl ester, trans-
CAS No:62008-48-4
MF:C11H19NO2
MW:197.27406334877
CID:460781
PubChem ID:71390663
Update Time:2025-04-19
1(2H)-Quinolinecarboxylic acid, octahydro-, methyl ester, trans- Chemical and Physical Properties
Names and Identifiers
-
- 1(2H)-Quinolinecarboxylic acid, octahydro-, methyl ester, trans-
- DTXSID40812563
- Methyl (4aS,8aR)-octahydroquinoline-1(2H)-carboxylate
- 62008-48-4
-
- Inchi： 1S/C11H19NO2/c1-14-11(13)12-8-4-6-9-5-2-3-7-10(9)12/h9-10H,2-8H2,1H3/t9-,10+/m0/s1
- InChI Key： YPUORJXLHVMEMQ-VHSXEESVSA-N
- SMILES： O(C)C(N1CCC[C@@H]2CCCC[C@@H]12)=O
Computed Properties
- Exact Mass: 197.14167
- Monoisotopic Mass: 197.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.54
1(2H)-Quinolinecarboxylic acid, octahydro-, methyl ester, trans- Related Literature
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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